Cas no 1805222-01-8 (2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1805222-01-8
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 4840011
• Update Time: 2025-05-20

2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F4N2O2/c1-17-8-6(2-3-15)5-16-7(4-11)9(8)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： XXAIQTIEDIWMAI-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(CC#N)=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805222-01-8): A Comprehensive Overview

2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805222-01-8) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds great potential for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy. The presence of a fluoromethyl group, a methoxy group, and a trifluoromethoxy group on the pyridine ring imparts unique electronic and steric properties to the molecule. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The introduction of fluorine atoms into organic molecules can significantly enhance their lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile, the presence of multiple fluorine atoms provides a strong foundation for optimizing these properties.

The synthesis of 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile has been extensively studied in recent years. One common approach involves the sequential functionalization of a pyridine scaffold through various synthetic transformations. For instance, a typical synthetic route might involve the introduction of a methoxy group via methylation, followed by the addition of a trifluoromethoxy group through nucleophilic substitution. The final step often involves the formation of the acetonitrile moiety through cyanation reactions.

In terms of its biological activity, 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile has shown promising results in preliminary studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes without affecting other cellular processes makes it a valuable lead compound for further optimization.

Beyond its potential as a therapeutic agent, 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile also holds promise as a building block for more complex molecules. Its unique structural features make it an excellent starting material for synthetic chemists aiming to develop new compounds with enhanced biological activity. Additionally, the compound's stability and reactivity make it suitable for use in combinatorial chemistry approaches, where large libraries of derivatives can be rapidly synthesized and screened for desired properties.

The environmental impact of chemical compounds is an increasingly important consideration in modern pharmaceutical research. Studies on 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other fluorinated compounds that may pose environmental risks.

In conclusion, 2-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805222-01-8) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and environmental profile, make it an exciting candidate for further development. As research in this area continues to advance, we can expect to see more innovative uses of this compound in the coming years.